- Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations, Biomass and Bioenergy, 2020, 134,
Cas no 3180-09-4 (2-butylphenol)
2-butylphenol structure
Product Name:2-butylphenol
2-butylphenol Chemical and Physical Properties
Names and Identifiers
-
- phenol, 2-butyl-
- Phenol, o-butyl-;o-Butylphenol;2-Butylphenol;1-Hydroxy-2-n-butylbenzene;2-n-Butylphenol;UN 2228;UN 2229
- 2-butylphenol
- AKOS006370677
- Butylphenol
- NSC 60291
- Dyclonine Impurity 11
- DTXSID0062898
- SCHEMBL20232
- NS00050566
- I1WS5HQ96Y
- UN 2228
- NSC-60291
- 4-06-00-03267 (Beilstein Handbook Reference)
- Q27280263
- UNII-I1WS5HQ96Y
- 2-butyl-phenol
- A1-38812
- Phenol, butyl-
- 1-Hydroxy-2-n-butylbenzene
- WLN: QR B4
- 3180-09-4
- NSC60291
- butyl phenol
- BRN 2246561
- o-n-butylphenol
- o-Butylphenol
- 28805-86-9
- EN300-189786
- UN 2229
- Phenol, o-butyl-
- AI3-22445
- 2-n-Butylphenol
-
- Inchi： 1S/C10H14O/c1-2-3-6-9-7-4-5-8-10(9)11/h4-5,7-8,11H,2-3,6H2,1H3
- InChI Key： GJYCVCVHRSWLNY-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1CCCC
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Tautomer Count: 3
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
Experimental Properties
- PSA: 20.23
2-butylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-189786-0.05g |
2-butylphenol |
3180-09-4 | 95% | 0.05g |
$226.0 | 2023-09-18 | |
| Enamine | EN300-189786-0.1g |
2-butylphenol |
3180-09-4 | 95% | 0.1g |
$337.0 | 2023-09-18 | |
| Enamine | EN300-189786-0.25g |
2-butylphenol |
3180-09-4 | 95% | 0.25g |
$481.0 | 2023-09-18 | |
| Enamine | EN300-189786-0.5g |
2-butylphenol |
3180-09-4 | 95% | 0.5g |
$758.0 | 2023-09-18 | |
| Enamine | EN300-189786-1.0g |
2-butylphenol |
3180-09-4 | 95% | 1g |
$971.0 | 2023-06-05 | |
| Enamine | EN300-189786-2.5g |
2-butylphenol |
3180-09-4 | 95% | 2.5g |
$1903.0 | 2023-09-18 | |
| Enamine | EN300-189786-5.0g |
2-butylphenol |
3180-09-4 | 95% | 5g |
$2816.0 | 2023-06-05 | |
| Enamine | EN300-189786-10.0g |
2-butylphenol |
3180-09-4 | 95% | 10g |
$4176.0 | 2023-06-05 | |
| Enamine | EN300-189786-1g |
2-butylphenol |
3180-09-4 | 95% | 1g |
$971.0 | 2023-09-18 | |
| Enamine | EN300-189786-5g |
2-butylphenol |
3180-09-4 | 95% | 5g |
$2816.0 | 2023-09-18 |
2-butylphenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C
Reference
2-butylphenol Raw materials
2-butylphenol Preparation Products
- 2-Sec-Butylphenol (89-72-5)
- 2,3-Dimethylanisole (2944-49-2)
- (but-2-en-2-yl)benzene (2082-61-3)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- Phenol, 3,5-diethyl- (1197-34-8)
- 3-Ethyltoluene (620-14-4)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- 2-methyl-6-propylphenol (3520-52-3)
- Benzene,1-ethyl-3-(1-methylethyl)- (4920-99-4)
- 1-Methyl-2-propylbenzene (1074-17-5)
- 2-butylphenol (3180-09-4)
- 3-Ethyl-5-methylphenol (698-71-5)
- 2-Propylphenol (644-35-9)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- Tert-Pentylbenzene (2049-95-8)
- Methylnaphthalene (1321-94-4)
- 5-Indanol (1470-94-6)
- 1-(3,4-dimethylphenyl)ethan-1-one (3637-01-2)
- 4-Ethylphenol (123-07-9)
2-butylphenol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3180-09-4 (2-butylphenol) Related Products
- 5284-29-7(2-N-Dodecylphenol)
- 18979-60-7(4-Propylbenzene-1,3-diol)
- 1300-94-3(Amylmetacresol)
- 27193-86-8(2-Dodecylphenol)
- 18979-61-8(4-Butylresorcinol)
- 644-35-9(2-Propylphenol)
- 136-77-6(Hexylresorcinol)
- 138-00-1(2,4-Di-tert-amyl phenol)
- 13331-19-6(2-Propylbenzene-1,3-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
